
SGC2085 solubility issues in aqueous buffer

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: SGC2085

Cat. No.: B10771654

Get Quote

SGC2085 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility challenges of SGC2085 in

aqueous buffers. Find troubleshooting tips and frequently asked questions to ensure the

successful integration of SGC2085 into your experimental workflows.

Frequently Asked Questions (FAQs)
Q1: What is SGC2085 and what is its primary mechanism of action?

SGC2085 is a potent and selective inhibitor of Coactivator Associated Arginine

Methyltransferase 1 (CARM1/PRMT4).[1][2][3][4][5] It functions with an IC50 value of 50 nM

and exhibits over 100-fold selectivity against other Protein Arginine Methyltransferases

(PRMTs), with the exception of PRMT6 (IC50 = 5.2 μM).[1][3] CARM1 is a key enzyme involved

in neoplastic transformation in colorectal cancer and estrogen-stimulated breast cancer growth,

making SGC2085 a valuable tool for studying these processes.[2][4]

Q2: I am observing precipitation after adding my SGC2085 DMSO stock solution to my

aqueous cell culture medium. Why is this happening?
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This is a common issue due to the significant difference in solvent properties between dimethyl

sulfoxide (DMSO) and aqueous buffers.[6] SGC2085, like many small molecule inhibitors, is

hydrophobic and has poor solubility in water.[1][6] While it readily dissolves in an organic

solvent like DMSO, the drastic dilution into an aqueous environment can cause the compound

to "crash out" of the solution, leading to precipitation.[6]

Q3: What are the recommended solvents for dissolving SGC2085?

SGC2085 is soluble in several organic solvents. For the free base form (CAS: 1821908-48-8),

DMSO is a common choice.[1][5] For the hydrochloride salt form (CAS: 1821908-49-9), DMF,

DMSO, and Ethanol are effective solvents.[3] Additionally, a mixture of Ethanol:PBS (pH 7.2)

(1:10) can be used, although at a much lower concentration.[3]

Q4: What is the maximum recommended final DMSO concentration in cell culture

experiments?

To minimize cytotoxicity, the final concentration of DMSO in your culture medium should be

kept as low as possible, typically below 0.5%.[6] However, for some poorly soluble compounds,

a slightly higher but still cell-tolerated concentration might be necessary to maintain solubility.[6]

It is crucial to always include a vehicle control with the same final DMSO concentration in your

experiments.[6]

Q5: Can I store SGC2085 in an aqueous solution?

It is not recommended to store SGC2085 in aqueous solutions for extended periods due to its

limited stability and potential for precipitation.[6][7] Always prepare fresh working solutions in

your aqueous buffer or cell culture medium immediately before use.[7] Stock solutions in

anhydrous DMSO can be stored at -20°C or -80°C.[4][5][8][9]

Solubility Data
The following table summarizes the reported solubility of SGC2085 in various solvents.
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Compound Form Solvent Concentration

SGC2085 (Free Base) DMSO 62 mg/mL (198.45 mM)[1][5]

SGC2085 (Hydrochloride) DMF 30 mg/mL[3]

SGC2085 (Hydrochloride) DMSO 30 mg/mL[3]

SGC2085 (Hydrochloride) Ethanol 30 mg/mL[3]

SGC2085 (Hydrochloride) Ethanol:PBS (pH 7.2) (1:10) 0.1 mg/mL[3]

SGC2085 (Free Base) Water Insoluble[1]

Troubleshooting Guides
Guide 1: Precipitate Observed Immediately Upon Dilution in Aqueous Buffer

If you observe immediate precipitation when adding your SGC2085 DMSO stock to your

aqueous buffer or cell culture medium, follow these steps:

SGC2085 CARM1 (PRMT4) Histone H3 (Arg17)Methylation Transcriptional
Activation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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